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Compound of Interest

Compound Name: Echinophyllin C

Cat. No.: B021605

Audience: Researchers, scientists, and drug development professionals.

Introduction

Echinophyllin C is a diterpenoid secondary metabolite isolated from marine soft corals.[1] As a
bioactive marine natural product, it has garnered interest for its potential therapeutic
applications, particularly in the realm of antimicrobial research.[1] Its complex molecular
structure contributes to its unique biological activities, making it a subject of study in drug
discovery and marine chemical ecology.[1] These application notes provide detailed protocols
for the preparation of Echinophyllin C stock solutions and its application in common in vitro
assays.

Chemical Properties and Data

A clear understanding of the physicochemical properties of Echinophyllin C is essential for its
proper handling and use in experimental settings. The key properties are summarized in the
table below.
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Property Value Source
Molecular Formula C20H29NO3 [1]
Molecular Weight 331.45 g/mol [2]
CAS Number 310433-44-4 [1]
Appearance Powder [3]
Storage (Powder) -20°C for up to 3 years [3]
Storage (Inert Solvent) -80°C for up to 1 year [3]

Preparation of Echinophyllin C Stock Solution

The following protocol outlines the steps for preparing a stock solution of Echinophyllin C.
Due to the lack of specific solubility data in the public domain, it is recommended to perform
small-scale solubility tests to determine the optimal solvent and concentration for your specific
experimental needs. Dimethyl sulfoxide (DMSO) is a common solvent for many marine-derived
natural products and is a recommended starting point.

Materials:

¢ Echinophyllin C powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Sterile, amber microcentrifuge tubes or vials
o Calibrated micropipettes and sterile tips

» Vortex mixer

» Ultrasonic bath (optional)

Protocol:

» Determine the Desired Stock Concentration: Based on the experimental requirements,
calculate the required mass of Echinophyllin C and volume of DMSO. The table below
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provides volumes for common stock concentrations.

» Aliquot Echinophyllin C: Weigh the calculated amount of Echinophyllin C powder in a
sterile microcentrifuge tube. To avoid degradation from repeated freeze-thaw cycles, it is
advisable to prepare multiple small aliquots.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
Echinophyllin C powder.

» Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonication in an ultrasonic bath for 5-10 minutes at room
temperature may be beneficial. Gentle warming to 37°C can also aid in solubilization.[3]

 Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution
can be sterilized by filtering through a 0.22 pum syringe filter that is compatible with DMSO.

o Storage: Store the stock solution in tightly sealed amber vials at -80°C. When stored under
these conditions, the solution should be used within one year.[3] For short-term storage (up
to one month), -20°C is acceptable.[3]

Stock Solution Preparation Table:

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 3.017 mL 15.085 mL 30.170 mL

5 mM 603.4 puL 3.017 mL 6.034 mL

10 mM 301.7 pL 1.509 mL 3.017 mL

Calculations are based on a molecular weight of 331.45 g/mol . Always refer to the batch-
specific molecular weight provided by the supplier.

Experimental Protocols

The following are generalized protocols for assessing the biological activity of Echinophyllin
C. These should be optimized based on the specific cell lines or microbial strains being
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investigated.

Antimicrobial Susceptibility Testing (Broth Microdilution
Assay)

This protocol determines the Minimum Inhibitory Concentration (MIC) of Echinophyllin C
against a specific bacterial strain.

Workflow for Antimicrobial Susceptibility Testing:

Prepare Echinophyllin C Stock Solution

Y

Perform Serial Dilutions of Echinophyllin C in a 96-well Plate Prepare Bacterial Inoculum (0.5 McFarland)

\ \

Add Bacterial Inoculum to each well

A

Incubate at 37°C for 18-24 hours

A

Measure Optical Density (OD) at 600 nm

Y

Determine Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page

Caption: Workflow for determining the MIC of Echinophyllin C.
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Protocol:

» Prepare a 2-fold serial dilution of the Echinophyllin C stock solution in an appropriate broth
medium in a 96-well microtiter plate.

o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to
achieve a final concentration of approximately 5 x 105> CFU/mL in the wells.

» Add the standardized bacterial inoculum to each well of the microtiter plate. Include positive
controls (bacteria and broth) and negative controls (broth only).

e Incubate the plate at 37°C for 18-24 hours.

e The MIC is determined as the lowest concentration of Echinophyllin C that completely
inhibits visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

This protocol assesses the cytotoxic effects of Echinophyllin C on a mammalian cell line.

Workflow for Cytotoxicity Assay:
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Seed cells in a 96-well plate and incubate for 24 hours

'

Treat cells with various concentrations of Echinophyllin C

'

Incubate for 24-72 hours

'

Add MTT reagent to each well

'

Incubate for 2-4 hours

'

Add solubilization solution (e.g., DMSO)

'

Measure absorbance at 570 nm

'

Calculate cell viability and ICso
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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